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Compound of Interest

Compound Name: Dicyclopropylmethanamine

CAS No.: 13375-29-6

Cat. No.: B049678 Get Quote

Executive Summary (BLUF)
Dicyclopropylmethanamine (CAS: 13375-29-6) presents a dual-hazard profile: it is highly

flammable and corrosive.[1] Unlike standard aliphatic amines, the presence of two cyclopropyl

rings introduces significant ring-strain energy (~27.5 kcal/mol per ring), increasing the

thermodynamic potential for violent exothermic decomposition if subjected to uncontrolled

acidification or oxidation.

Critical Directive:

NEVER dispose of this compound down the drain.

NEVER mix with strong oxidizers (e.g., nitric acid, permanganates) or acid chlorides.

PRIMARY DISPOSAL METHOD: Incineration via a licensed hazardous waste hauler (Lab

Pack).

SECONDARY METHOD (Trace/Cleaning only): Controlled, low-temperature neutralization.

Chemical Profile & Hazard Identification
Understanding the molecular behavior is the first step in safety. This compound is not just a

base; it is a strained, energy-rich organic system.
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Property Specification Operational Implication

CAS Number 13375-29-6 Use for waste manifesting.[1]

Structure

Secondary carbon linked to

primary amine & 2 strained

rings.[1]

Physical State Colorless Liquid
High volatility; fume hood

mandatory.[1]

Flash Point ~1°C - 10°C (Est.)[1]
D001 Ignitable Waste. Ground

all equipment.

pH (1% soln) > 11.5

D002 Corrosive Waste.[1]

Causes severe skin burns.[2]

[3]

Reactivity High
Ring-opening reactions can be

violent.[1]

Regulatory Classification (RCRA)
If discarded unused, this material is classified as a Characteristic Hazardous Waste:

D001: Ignitable (Flash point < 60°C)[1]

D002: Corrosive (pH > 12.5 or corrodes steel)

Decision Logic: Disposal Workflows
The following decision tree dictates the operational flow for disposing of

Dicyclopropylmethanamine.
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Figure 1: Operational decision tree for segregating bulk waste from trace residues.[1]

Detailed Operational Protocols
Bulk Disposal (Preferred Method)
Scope: Pure chemicals, expired stock, or reaction mixtures >5 mL. Mechanism: High-

temperature incineration.

Segregation: Collect in a dedicated High-Density Polyethylene (HDPE) or glass waste

container.
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Why? Amines can attack certain rubber gaskets; HDPE is chemically resistant.

Labeling: Mark the container clearly with "Flammable", "Corrosive", and

"Dicyclopropylmethanamine".

Critical: Add the warning "Do Not Mix with Oxidizers" on the label.

Storage: Store in a flammable safety cabinet until pickup. Ensure the cap is vented or not

over-tightened if gas evolution is suspected from impurities.

Trace Neutralization Protocol (Glassware & Spills)
Scope: Cleaning syringes, flasks, or neutralizing spills <5 mL. Mechanism: Acid-Base

Neutralization. Safety Warning: This reaction is Exothermic. The cyclopropyl rings may degrade

if the temperature spikes, releasing volatile byproducts.

Required Materials:
Ice-water bath[1]

Diluent: Water or Ethanol

Neutralizing Agent: 1M Hydrochloric Acid (HCl) or 1M Sulfuric Acid (

)[1]

pH strips or meter

Step-by-Step Procedure:
Preparation: Don full PPE (Nitrile gloves, safety goggles, lab coat). Perform all work in a

fume hood.

Dilution (The Heat Sink):

Dissolve the residue or dilute the small aliquot in a large volume of water or ethanol (ratio

1:20).

Causality: Water acts as a thermal mass to absorb the heat of neutralization.
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Thermal Control: Place the vessel in an ice-water bath (0°C).

Self-Validating Step: Ensure solvent temperature is <10°C before proceeding.

Acidification:

Add 1M HCl dropwise while stirring.

Observe for fuming or rapid bubbling. If observed, STOP and let cool.

Validation:

Continue addition until pH reaches 6.0 – 8.0.

Why? This converts the volatile free amine into a non-volatile ammonium salt

(Dicyclopropylmethylammonium chloride), drastically reducing vapor pressure and

flammability.

Final Disposal: The resulting neutral solution should be bottled as "Aqueous Waste with

Trace Organics" and handed to EHS. Do not drain dispose unless explicitly permitted by your

facility's wastewater permit.

Emergency Contingencies
Scenario Immediate Action Rationale

Skin Contact
Wash with soap/water for 15

min.[1][3] Do NOT use vinegar.

Vinegar (acid) on pure amine

causes exotherm on skin,

worsening the burn.

Spill (>100 mL)
Evacuate area. Call EHS. Do

not attempt cleanup.

Flammability risk exceeds

standard lab cleanup

protocols.[1]

Fire
Use Dry Chemical or

.[1][4] Avoid Water Jet.

Water may spread the

flammable liquid (amine

floats/mixes) and create

corrosive runoff.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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